Cas no 858767-62-1 ((2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one)

• Product Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one
• CAS No: 858767-62-1
• MF: C₂₆H₂₂O₇
• MW: 446.448688030243
• CID: 5556796
• PubChem ID: 1758735
• Update Time: 2025-05-30

(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one

• Inchi： 1S/C26H22O7/c1-29-18-7-5-17(6-8-18)21(27)15-32-19-9-10-20-23(14-19)33-25(26(20)28)13-16-4-11-22(30-2)24(12-16)31-3/h4-14H,15H2,1-3H3
• InChI Key： ZKSVBPCCXGBGDZ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C3=CC=C(OC)C=C3)=O)=CC=C2C(=O)C1=CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 446.13655304g/mol
• Monoisotopic Mass: 446.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one

Introduction to (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one (CAS No. 858767-62-1)

(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 858767-62-1, belongs to the benzofuran class of molecules, which are known for their diverse pharmacological properties. The presence of multiple functional groups, including methoxy and ethoxy substituents, as well as a chalcone core structure, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural complexity of (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one suggests potential interactions with various biological targets. Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The methoxy groups at the 3 and 4 positions of the phenyl ring enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the chalcone moiety is known to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making this compound a valuable scaffold for medicinal chemistry.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are crucial steps toward understanding their pharmacological profiles. The synthesis of (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary in vitro studies have suggested that it may possess inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, the chalcone core structure has been shown to interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Furthermore, the presence of methoxy and ethoxy groups may contribute to its ability to modulate signaling pathways associated with cancer cell proliferation and apoptosis.

The benzofuran scaffold is particularly interesting due to its versatility in drug design. Researchers have been exploring various modifications to this core structure to enhance its pharmacological properties. The introduction of additional functional groups or substituents can significantly alter its biological activity. In recent years, there has been a surge in interest toward natural product-inspired compounds, and (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one shares structural similarities with several bioactive natural products.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical research. Modern synthetic strategies aim to minimize waste and reduce environmental impact while maintaining high efficiency. Techniques such as catalytic asymmetric synthesis and solvent-free reactions are being increasingly employed to achieve these goals. The use of sustainable raw materials and energy-efficient processes not only enhances the economic viability of drug production but also aligns with global efforts to promote environmental sustainability.

Evaluation of the pharmacokinetic properties of (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one is essential for determining its suitability as a drug candidate. Parameters such as solubility, stability, bioavailability, and metabolic degradation pathways need to be thoroughly investigated. These studies provide critical insights into how the compound behaves within living systems and guide further optimization efforts.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical structure may make it useful in developing novel materials for biomedical applications, such as drug delivery systems or biosensors. The ability to functionalize benzofuran derivatives allows researchers to tailor their properties for specific purposes, opening up possibilities in areas like nanotechnology and regenerative medicine.

In conclusion, (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one (CAS No. 858767-62-1) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for exploring new therapeutic interventions. As research continues to uncover its biological activities and optimize its synthetic routes, this compound holds promise for contributing to advancements in medicine and biotechnology.